Cas no 7789-78-8 (Calcium hydride)

• Product Name: Calcium hydride
• CAS No: 7789-78-8
• MF: Ca
• MW: 40.0779991149902
• MDL: MFCD00010897
• CID: 47900
• PubChem ID: 24873111
• Update Time: 2024-10-27

Calcium hydride Chemical and Physical Properties

Names and Identifiers

• Calcium hydride
• Calciumhydridesticks
• Calciumhydridemmwhitegraygranules
• Calciumhydridemesh
• Calciumhydridemm
• Calcium dihydride
• Calcium(II) hydride
• Calcium Hydride Low Nitrogen
• Calcium hydride,98%
• CaH2
• Calcium hydride (CaH2)
• Cakium hydride
• Calcium hydride, ca. 93%, 0-20 mm grain size, up to 15% powder, extra pure
• Calcium hydride, ca. 93%, 0-2 mm grain size, extra pure
• Calcium hydride, ca. 93%, 10-100 mm pieces, extra pure
• Calcium hydride, 0-20 mm grain size, up to 15% powder, extra pure

• MDL： MFCD00010897
• Inchi： 1S/Ca.2H
• InChI Key： FAQLAUHZSGTTLN-UHFFFAOYSA-N
• SMILES： [Ca]

Computed Properties

• Exact Mass: 41.98000
• Monoisotopic Mass: 39.962591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray white crystal or block, easily deliquescent. [1]
• Density: 1.9
• Melting Point: 190 °C (lit.)
• Boiling Point: No data available
• Flash Point: Nonsense
• Solubility: 与H2O、乙醇反应
• Water Partition Coefficient: Soluble in water and alcohol. Insoluble in benzene.
• Stability/Shelf Life: Stable, but reacts violently with water, liberating and igniting hydrogen. Contact with strong oxidizers may cause fire or explosion. Incompatible with strong oxidizing agents, strong acids, halogens, water, alcohols.
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Insoluble in carbon disulfide, slightly soluble in concentrated acid. [6]
• Merck: 14,1672
• Sensitiveness: Moisture Sensitive

Calcium hydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H260
• Warning Statement： P223,P231+P232,P370+P378,P422
• Hazardous Material transportation number：UN 1404 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： 15
• Safety Instruction： S24/25-S43-S7/8
• Hazardous Material Identification：
• Safety Term：4.3
• Packing Group：I
• Risk Phrases：R15
• HazardClass：4.3
• PackingGroup：I
• TSCA：Yes
• Packing Group：I
• Hazard Level：4.3
• Storage Condition：Sealed and dry for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals